Cas no 2137638-36-7 (Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy-)

• Product Name: Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy-
• CAS No: 2137638-36-7
• MF: C₈H₈FNO₅S
• MW: 249.21622467041
• CID: 5278498
• Update Time: 2025-08-04

Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy-

• Inchi： 1S/C8H8FNO5S/c1-15-5-3-2-4(8(11)12)6(9)7(5)16(10,13)14/h2-3H,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： AAJKYIZGDJVIOX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C(S(N)(=O)=O)=C1F

Additional information on Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy-

Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy- and Its Chemical Significance in Modern Pharmaceutical Research

Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy- (CAS No. 2137638-36-7) is a multifunctional organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural characteristics and potential pharmacological applications. This compound belongs to the class of substituted benzoic acids, which are known for their diverse biological activities, ranging from antimicrobial to antitumor properties. The presence of multiple functional groups—including the 2-fluoro and 4-methoxy substituents, along with the 3-(aminosulfonyl) group—creates a complex molecular framework that offers opportunities for tailored drug design and mechanism exploration.

Recent studies have highlighted the importance of benzoic acid derivatives in the development of novel therapeutics, particularly in the context of inflammatory and neurodegenerative diseases. The 2-fluoro substitution on the benzene ring is a critical feature, as it modulates the electronic environment of the molecule, influencing its reactivity and interaction with biological targets. This functional group is often found in pharmaceutical compounds, where it contributes to improved metabolic stability and enhanced bioavailability. Similarly, the 4-methoxy group introduces hydrophilicity and hydrogen-bonding capabilities, which are essential for drug-target interactions and solubility optimization.

The 3-(aminosulfonyl) group is a key structural element that confers the compound with potential aminosulfonyl-containing pharmacophore properties. This group is commonly associated with the development of sulfonylurea and sulfonamide derivatives, which are widely used in the treatment of diabetes and infectious diseases. The aminosulfonyl functionality also provides the compound with the ability to form hydrogen bonds with protein targets, enhancing its binding affinity and selectivity. These properties make Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy- a promising candidate for further exploration in drug discovery.

From a synthetic perspective, the Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy- molecule can be synthesized through a series of well-established organic reactions, including nucleophilic substitution and electrophilic aromatic substitution. The synthesis of such compounds often involves the use of fluoroalkylating agents and methoxylation reagents, which are critical for introducing the 2-fluoro and 4-methoxy substituents. Recent advancements in green chemistry have also led to the development of more sustainable synthetic routes, reducing the environmental impact of pharmaceutical manufacturing processes.

Pharmacologically, Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy- has shown potential in modulating inflammatory pathways and neurotransmitter systems. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a central mediator of chronic inflammation. Additionally, preliminary in vitro studies suggest that the aminosulfonyl group may interact with acetylcholinesterase enzymes, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer’s disease.

One of the most exciting areas of research involving Benzoic acid, 3-(amin, 2-fluoro-4-methoxy- is its role in targeted drug delivery systems. The methoxy and fluoro substituents can be functionalized to create prodrug formulations that improve the solubility and stability of the active compound. For example, the methoxy group can be modified to incorporate PEGylation moieties, which enhance the compound’s circulation time in the bloodstream. Such modifications are particularly relevant in the development of antibody-drug conjugates (ADCs), where the compound can serve as a payload for targeted cancer therapy.

Recent computational studies have also provided insights into the molecular docking behavior of Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy- with potential protein targets. Molecular dynamics simulations suggest that the aminosulfonyl group can form hydrogen bonds with serine residues in kinase enzymes, which are key targets in the treatment of cancer and autoimmune disorders. These findings highlight the importance of structure-based drug design in optimizing the binding affinity and selectivity of this compound.

However, the development of Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy- as a therapeutic agent requires further investigation into its toxicological profile and pharmacokinetic behavior. While in vitro studies suggest low cytotoxicity, in vivo experiments are necessary to evaluate its safety and efficacy in animal models. Additionally, the fluoro substitution may influence the metabolic stability of the compound, necessitating the development of metabolic stability assays to predict its behavior in the human body.

Overall, Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy- represents a versatile molecular scaffold with significant potential in pharmaceutical research. Its unique combination of fluoro, methoxy, and aminosulfonyl substituents provides a foundation for the development of novel therapeutics targeting a wide range of diseases. As research in this area continues to advance, the compound may emerge as a valuable tool in the quest for more effective and safer medications.

Further studies are needed to fully elucidate the biological mechanisms and therapeutic applications of Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy-. This includes the exploration of its antimicrobial and antiviral activities, as well as its potential in the treatment of chronic inflammatory conditions. Additionally, the development of drug delivery systems that enhance the bioavailability and targeting efficiency of this compound will be crucial for its successful translation into clinical practice.

In conclusion, Benzoic acid, 3-(aminosulfonyl)-2-fluoro-4-methoxy- is a compound of great scientific and pharmaceutical interest. Its structural complexity and functional versatility make it an attractive candidate for further research and development. As the field of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery of new treatments for a wide range of diseases.